Cas no 2228466-53-1 (1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one)

1-(2,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a trifluoromethyl ketone group and dichloropyridine moiety—impart high reactivity and selectivity, making it a valuable intermediate for constructing complex molecules. The electron-withdrawing effects of the trifluoromethyl and chlorine substituents enhance its electrophilic character, facilitating nucleophilic addition and substitution reactions. This compound exhibits stability under standard conditions, ensuring consistent performance in synthetic applications. Its versatility in cross-coupling and heterocyclic functionalization reactions underscores its importance in medicinal chemistry and crop protection research.
1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one structure
2228466-53-1 structure
Product Name:1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
CAS No:2228466-53-1
MF:C7H2Cl2F3NO
MW:243.998090267181
CID:5814951
PubChem ID:165885497
Update Time:2026-03-11

1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethanone
    • 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one
    • EN300-1959568
    • 2228466-53-1
    • Inchi: 1S/C7H2Cl2F3NO/c8-4-2-13-5(9)1-3(4)6(14)7(10,11)12/h1-2H
    • InChI Key: NEZWNNDADXQTPX-UHFFFAOYSA-N
    • SMILES: C(C1=CC(Cl)=NC=C1Cl)(=O)C(F)(F)F

Computed Properties

  • Exact Mass: 242.9465536g/mol
  • Monoisotopic Mass: 242.9465536g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 30Ų

1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one Pricemore >>

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Additional information on 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one

Comprehensive Overview of 1-(2,5-Dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228466-53-1)

The compound 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one (CAS No. 2228466-53-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoroethyl ketone moiety attached to a dichloropyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in developing novel small-molecule inhibitors and crop protection agents.

In recent years, the demand for halogenated pyridine derivatives like 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one has surged, driven by advancements in medicinal chemistry and precision agriculture. The compound’s electron-withdrawing groups (chlorine and fluorine atoms) enhance its reactivity, enabling selective modifications for targeted applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where researchers optimize molecular scaffolds to improve efficacy and reduce off-target effects.

One of the most searched questions in scientific forums is: "What are the synthetic routes for 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one?" The compound is typically synthesized via Friedel-Crafts acylation of 2,5-dichloropyridine with trifluoroacetic anhydride, followed by purification through recrystallization or column chromatography. Its high purity grade (>98%) is critical for ensuring reproducibility in downstream applications, a key concern for contract research organizations (CROs) and API manufacturers.

The thermodynamic stability and solubility profile of CAS No. 2228466-53-1 make it suitable for diverse reaction conditions, including cross-coupling reactions and nucleophilic substitutions. These properties are particularly relevant in the context of green chemistry, where minimizing hazardous solvents and improving atom economy are prioritized. A frequently debated topic is whether this compound could replace less sustainable intermediates in heterocyclic synthesis, given its balanced reactivity and environmental footprint.

From an analytical perspective, 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one is characterized using NMR spectroscopy (notably 19F-NMR for fluorine detection) and high-resolution mass spectrometry (HRMS). These techniques address another common query: "How to confirm the identity of CAS 2228466-53-1?" Rigorous quality control is essential, as impurities can affect performance in high-throughput screening or catalyst design.

Emerging applications of this compound include its use in metal-organic frameworks (MOFs) and photoactive materials, reflecting broader interest in functionalized pyridines for energy storage and optoelectronics. Its lipophilicity and hydrogen-bonding capacity also make it a candidate for drug delivery systems, a hot topic in nanomedicine research.

In summary, 1-(2,5-dichloropyridin-4-yl)-2,2,2-trifluoroethan-1-one exemplifies the intersection of innovative chemical design and practical utility. As industries prioritize sustainable synthesis and molecular diversification, this compound is poised to remain a focal point in both academic and industrial R&D.

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